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Experimental Data & Clinical Evidence

The following table summarizes key findings from studies on thiamine bromide and related forms of

thiamine.
Study Focus / Compound & Key Quantitative Proposed Mechanism /
Model Dosage Findings Effect

| Cerebral Circulation (Cats) & Hypertension (Patients) [1] | Thiamine-bromide 5-7 mg/kg (IV, cats) 1 ml
of 6% solution (IM, patients) | « Lowered tonicity of intra- and extracranial vessels * Increased pulsed blood
volume variations in cranial vessels * Mild hypotensive effect | Direct vasodilatory effect on cerebral vessels,
potentially via smooth muscle relaxation. | | Gastric/Duodenal Ulcers (Patients) [2] | Thiamine-bromide 20-
40 mg/day (IV, 10-20 injections/course) | « Pain disappearance: 53/66 patients after 2-3 injections * Niche
disappearance (X-ray): 19/35 patients * Normalized gastric acidity, lowered blood sugar | Analgesic and
normalizing effect on autonomic nervous system and local tissue metabolism. | | Septic Shock (Patients) [3]
| Thiamine (non-bromide salt) | « Alive & RRT-free: aOR 2.05 (95% CI 1.08-3.90) * Effect in deficient pts:
aOR 8.17 (95% CI 1.79-37.22) | Acts as a mitochondrial resuscitator, improving aerobic respiration and

reducing oxidative stress, leading to organ protection. |
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Proposed Mechanism of Action

While a precise molecular mechanism for thiamine bromide's vasodilation is not fully established, current

evidence points to a pathway that integrates its biochemical role and physiological effects. The following

diagram illustrates this proposed pathway.
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Proposed pathway for thiamine bromide's vasodilatory and protective effects.

Detailed Experimental Protocols

To facilitate your own research, here are the methodologies from the key studies cited.

1. Protocol: Effect on Cerebral Circulation & Hypertension [1]

¢ Objective: To investigate the effect of thiamine bromide on cerebral hemodynamics and arterial
pressure.

¢ Animal Model: Anesthetized cats with controlled respiration.

¢ Intervention: Intravenous administration of thiamine bromide at 5-7 mg/kg.

e Measurements:

Cerebral blood flow circulation rate.

[e]

o

Total arterial pressure.
Oxygen tension in brain tissues (measured polarographically).

(e]

Pressure in the venous vessels of the brain.
e Human Clinical Component:

[¢]

o Subjects: Patients with hypertensive disease (essential hypertension).
o Intervention: Intramuscular injection of 1 ml of a 6% thiamine bromide solution.
o Measurements: Rheoencephalographic (REG) readings and overall arterial pressure.

2. Protocol: Use in Peptic Ulcer Disease [2]

e Objective: To observe the influence of thiamine bromide on gastric and duodenal ulcers.
¢ Study Design: Clinical observation study.
e Subjects: 66 patients (18 with gastric ulcers, 48 with duodenal ulcers).
¢ Intervention: Intravenous injections of thiamine-bromide solution at 20-40 mg daily. A full course
consisted of 10 to 20 injections. No other concomitant drug or physiotherapy was used.
¢ Total Dose: Ranged from 60-90 mg to 450-500 mg per patient per course.
e Assessments:
o Patient-reported pain levels (epigastric, hunger, night pain).
o General well-being and dyspeptic symptoms (nausea, vomiting, heartburn, constipation).
o Radiographic (X-ray) examination pre- and post-treatment to assess ulcer "niche".
o Laboratory tests: Reserve alkalinity of plasma, blood sugar levels, and H-ion concentration in
urine.

Research Gaps & Future Directions
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The available data, while insightful, reveals significant knowledge gaps that present opportunities for further
investigation.
¢ Elucidate the Exact Molecular Target: Is vasodilation a direct effect of thiamine on vascular smooth
muscle, an indirect result of improved endothelial metabolism, or mediated by the autonomic nervous
system? [2] [4].
o Differentiate Thiamine Salts: It is critical to determine if the vasodilatory action is specific to the
bromide salt or a class effect of thiamine. Most modern studies, including those on sepsis, use other
salts (e.qg., hydrochloride) [3].
¢ Validate with Modern Methods: The most direct evidence for thiamine bromide's cerebral
vasodilation comes from a 1976 study [1]. This finding needs replication using contemporary vascular
biology techniques and rigorous clinical trial designs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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